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Cat. No.: B083474
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Executive Summary

Mercury, chloro-2-propenyl- (CAS 14155-77-2), commonly known as Allylmercuric Chloride,
is an organometallic reagent characterized by a mercury(ll) center bonded to an allyl group and
a chloride ligand.[1] Unlike its highly volatile and pyrophoric allyl-metal counterparts (e.g.,
allyllithium), this compound exhibits relative stability, allowing for isolation as a crystalline solid.

Its primary utility in research and drug development lies in its ability to serve as a
transmetallation agent and a regioselective nucleophile in M-ene reactions. It provides a
controlled source of the allyl anion, mitigating the homocoupling side-reactions often observed
with Grignard reagents.

Critical Safety Warning: As an organomercury compound, this substance poses severe
neurotoxic and nephrotoxic risks. It can permeate standard gloves and biological membranes.
All protocols described herein require a glovebox or Class Il biosafety cabinet and specific
permeation-resistant PPE (e.g., Silver Shield®/4H® laminates).
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Chemical Identity & Physicochemical Properties[2]

[B14][5]6][71[8][9]{10](11]

Property Data

CAS Number 14155-77-2

IUPAC Name Chloro(2-propenyl)mercury

Synonyms Allylmercuric chloride; Allylmercury chloride;

Allylchloromercury

Molecular Formula

Molecular Weight

277.12 g/mol

Physical State

Crystalline Solid (Plates/Leaflets)

Solubility

Soluble in THF, DMSO, warm ethanol; sparingly

soluble in water.[2]

Stability

Light-sensitive; decomposes slowly at ambient

temperatures (store < 4°C).

Structural Characterization

The compound features a linear C-Hg-Cl geometry typical of organomercury(ll) halides.

e NMR (

): Distinctive multiplets for the allyl protons, with satellite peaks due to

coupling (

), serving as a diagnostic tool for purity.

» Reactivity Profile: The Hg-C bond is covalent but polarizable, allowing for electrophilic

cleavage by halogens or transmetallation with Pd(0) or B(lll) species.

Synthesis & Preparation Protocol
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The most reliable synthesis involves the transmetallation of allylmagnesium bromide with
mercuric chloride. This method affords high purity by leveraging the solubility differences of the
magnesium byproducts.

Reaction Scheme
Detailed Protocol

Reagents:
¢ Allylmagnesium bromide (1.0 M in

or THF)

e Mercuric chloride (

), anhydrous, 99.9%

o Tetrahydrofuran (THF), anhydrous, degassed
Procedure:

o Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar,
N2 inlet, and addition funnel.

e Mercury Salt Solution: Charge the flask with

(10.0 g, 36.8 mmol) and anhydrous THF (100 mL). Stir until fully dissolved. Cool the solution
to 0°C using an ice/water bath.

o Addition: Transfer Allyimagnesium bromide (36.8 mmol, 1.0 eq) to the addition funnel under
inert atmosphere. Add dropwise to the

solution over 30 minutes. Note: Exothermic reaction. Maintain internal temp < 5°C to prevent
homocoupling to 1,5-hexadiene.

o Reaction: Allow the mixture to stir at 0°C for 1 hour, then warm to room temperature over 2
hours. A white precipitate (

) will form.
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o Workup:
o Filter the suspension through a Celite pad (under
) to remove magnesium salts.
o Concentrate the filtrate in vacuo (rotary evaporator, bath < 30°C) to roughly 20% volume.
o Add cold pentane or diethyl ether to induce crystallization.
o Filter the resulting white crystalline solid and dry under high vacuum in a desiccator.
Yield: Typically 75-85%. Validation: Check melting point and

NMR for absence of 1,5-hexadiene dimers.

Reactivity & Applications
Mechanism: The M-Ene Reaction

Allylmercuric chloride is unique in its reaction with singlet oxygen (

) and enophiles. Unlike allyltin compounds which may undergo cycloaddition, allylmercury
species predominantly undergo the M-ene reaction (Metall-ene), involving the migration of the
heavy metal rather than a hydrogen atom.

Diagram 1: M-Ene Reaction Pathway
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Caption: The M-ene pathway allows for the regioselective introduction of peroxide functionality
with simultaneous migration of the mercury center.
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Key Applications

o Regioselective Allylation: Used in conjunction with Lewis acids (

) to allylate aldehydes. The lower basicity compared to Grignard reagents prevents
enolization of sensitive substrates.

o Palladium-Catalyzed Cross-Coupling: Acts as a transmetallation partner in Heck-type
reactions, delivering the allyl group to aryl halides under mild conditions.

o Synthesis of Allylic Peroxides: As shown in the diagram, reaction with

yields allylperoxymercurials, which are precursors to cyclic peroxides (e.g., 1,2-dioxolanes)
relevant in antimalarial drug research.

Safety & Toxicology (Self-Validating Protocol)

Hazard Classification:

o Acute Toxicity: Fatal if swallowed, in contact with skin, or inhaled (Category 1/2).
o STOT-RE: Specific Target Organ Toxicity - Repeated Exposure (CNS, Kidneys).
» Environmental: Very toxic to aquatic life with long-lasting effects.

Handling Protocol (The "Double-Barrier" System): To ensure researcher safety, a self-validating
double-barrier method is required.

« Primary Barrier: All weighing and reactions must occur inside a Glovebox or a certified
Chemical Fume Hood.

e Personal Protective Equipment (PPE):

o Gloves: Do NOT use standard nitrile. Use Silver Shield® / 4H® (PE/EVAL/PE) laminate
gloves under outer nitrile gloves for dexterity. Organomercury compounds permeate
standard rubber in seconds.

o Respiratory: If outside a glovebox, a full-face respirator with mercury vapor cartridges (Hg-
P3) is mandatory.
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o Decontamination Validation:
o Prepare a "Quench Solution" of 10% Sodium Sulfide (

) in water.

o Validation Step: Dip a test strip (selenium sulfide paper) into the work area surfaces after
cleaning. Any darkening indicates residual mercury vapor/contamination.

o Waste Disposal: Segregate all solid and liquid waste into containers explicitly labeled
"MERCURY WASTE." Do not mix with general organic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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